
Application of PhotoClick Sphingosine in Drug
Discovery: A Detailed Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PhotoClick Sphingosine

Cat. No.: B15549996 Get Quote

Introduction

PhotoClick Sphingosine is a powerful bifunctional chemical probe designed for the advanced

study of sphingolipid metabolism and interactions in the context of drug discovery.[1][2] This

synthetic analog of sphingosine incorporates two key features: a photoactivatable diazirine

group and a terminal alkyne moiety for click chemistry.[1][3][4] This dual functionality allows for

the covalent cross-linking of PhotoClick Sphingosine to its interacting biomolecules upon UV

irradiation and subsequent visualization or enrichment via copper-catalyzed azide-alkyne

cycloaddition (CuAAC).[1][5] These characteristics make it an invaluable tool for identifying

novel protein targets of sphingolipid-based drugs, elucidating their mechanism of action, and

visualizing their subcellular localization.[2][6][7]

Key Applications in Drug Discovery:
Target Identification and Validation: Identify the direct binding partners of sphingolipid-

mimicking compounds.

Mechanism of Action Studies: Elucidate the molecular pathways affected by drugs that

modulate sphingolipid metabolism.

Subcellular Localization Studies: Visualize the distribution of sphingolipids and their

interacting proteins within the cell.
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High-Throughput Screening: Adaptable for screening compound libraries for their effects on

sphingolipid-protein interactions.

Chemical Properties of PhotoClick Sphingosine
Property Value Reference

CAS Number 1823021-14-2 [3]

Molecular Formula C19H33N3O2 [3]

Molecular Weight 335.5 g/mol [3]

Purity ≥95% [3]

Formulation A solution in ethanol [3]

Storage -20°C [3]

Stability ≥ 2 years [3]

λmax 349 nm [3]

Mechanism of Action
PhotoClick Sphingosine is readily taken up by cells and integrated into the endogenous

sphingolipid metabolic pathways.[1][2] The workflow for its application in target identification

involves three main steps: metabolic labeling, photo-crosslinking, and downstream analysis via

click chemistry.
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PhotoClick Sphingosine Experimental Workflow

Downstream Analysis Options

Metabolic Labeling
Cells are incubated with
PhotoClick Sphingosine.

UV Irradiation
Photoactivatable diazirine group

forms a covalent bond with
interacting proteins.

Cell Lysis & Protein Extraction

Click Chemistry
Alkyne group reacts with an

azide-tagged reporter (e.g., biotin, fluorophore).

Downstream Analysis

Affinity Purification
(e.g., with streptavidin beads

for biotin-tagged proteins)

For Target ID

SDS-PAGE & In-gel Fluorescence
(for visualization)

For Visualization

Fluorescence Microscopy
(for subcellular localization)

For Localization

Mass Spectrometry
(for protein identification)
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Sphingolipid Metabolism and PhotoClick Sphingosine

De Novo Synthesis & Salvage Pathway Complex Sphingolipids Signaling & Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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